Cas no 898755-32-3 (1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one)

• Product Name: 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
• CAS No: 898755-32-3
• MF: C₁₇H₁₆F₂O
• MW: 274.305151939392
• MDL: MFCD03843809
• CID: 1946031
• PubChem ID: 24726422
• Update Time: 2025-10-18

1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
• 3',5'-DIFLUORO-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
• CTK5G3985
• AG-H-63776
• KB-179561
• MFCD03843809
• 898755-32-3
• AKOS016022313
• DTXSID30644815
• 1-(3,5-Difluorophenyl)-3-(2,6-dimethylphenyl)-1-propanone

• MDL： MFCD03843809
• Inchi： 1S/C17H16F2O/c1-11-4-3-5-12(2)16(11)6-7-17(20)13-8-14(18)10-15(19)9-13/h3-5,8-10H,6-7H2,1-2H3
• InChI Key： XGNXABPYFJFPNQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(CCC1C(C)=CC=CC=1C)=O)F

Computed Properties

• Exact Mass: 274.11700
• Monoisotopic Mass: 274.11692145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.39710

Additional information on 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one

Chemical Profile of 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one (CAS No. 898755-32-3)

1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one, identified by its CAS number 898755-32-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its dual aromatic rings and fluorinated substituents, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The compound’s structure consists of a propan-1-one backbone substituted with a 3,5-difluorophenyl group at the first carbon and a 2,6-dimethylphenyl group at the third carbon. The presence of fluorine atoms in the phenyl ring enhances the compound’s metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the dimethyl substitution on the second phenyl ring contributes to steric hindrance and electronic modulation, influencing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel molecules with fluorine-containing aromatic systems due to their ability to improve pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can modulate electronic properties, leading to enhanced binding interactions with enzymes and receptors. This has made such compounds particularly attractive for designing inhibitors and agonists in therapeutic areas such as oncology, neurology, and anti-inflammatory diseases.

One of the most compelling aspects of 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one is its potential as a scaffold for drug development. Researchers have leveraged its structural framework to explore derivatives that exhibit improved efficacy and selectivity. For instance, modifications to the fluorine substituents or the dimethyl groups have been shown to fine-tune pharmacological activity. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are guided by computational modeling and experimental data.

The compound’s relevance is further underscored by its application in preclinical studies aimed at identifying novel therapeutic agents. Its unique combination of substituents makes it a versatile tool for exploring new chemical space. By integrating advanced synthetic methodologies with high-throughput screening techniques, scientists have been able to rapidly assess the biological activity of this compound and its derivatives. This approach has accelerated the discovery process and holds promise for identifying next-generation drugs.

From a chemical synthesis perspective, 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one presents interesting challenges due to its complex aromatic system. However, recent advancements in synthetic chemistry have enabled more efficient routes to this molecule. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing its framework. These innovations not only improve yield but also open doors for further structural diversification.

The pharmacological potential of this compound has also been explored in vitro and in vivo models. Preliminary studies suggest that it interacts with specific biological targets in a manner that could be therapeutically beneficial. For example, its ability to modulate enzyme activity or receptor binding may translate into applications for treating diseases characterized by aberrant signaling pathways. Such findings highlight the importance of fluorinated aromatic compounds in modern drug discovery.

As research continues to evolve, the role of 1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one is likely to expand beyond initial investigations. Its structural features offer a rich foundation for developing new analogs with tailored properties. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. By combining experimental insights with computational predictions, scientists can optimize this compound for specific therapeutic needs.

The broader implications of this work extend to the development of new methodologies for constructing complex organic molecules. The success stories involving fluorinated aromatic systems serve as inspiration for future research endeavors. As our understanding of structure-activity relationships improves, so too will our ability to design molecules with desired biological outcomes.

In conclusion,1-(3,5-difluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one (CAS No. 898755-32-3) represents a significant advancement in medicinal chemistry. Its unique structural attributes and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound and its derivatives will undoubtedly contribute to the next wave of innovations in drug development.